4-(5-chloro-2-methoxyphenyl)-5-[3-(4-methoxyphenyl)-5-methyl-1,2-oxazol-4-yl]-4H-1,2,4-triazole-3-thiol

• Molecular Formula: C20H17ClN4O3S
• Molecular Weight: 428.9 g/mol
• IUPAC Name: 4-(5-chloro-2-methoxyphenyl)-3-[3-(4-methoxyphenyl)-5-methyl-1,2-oxazol-4-yl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C20H17ClN4O3S/c1-11-17(18(24-28-11)12-4-7-14(26-2)8-5-12)19-22-23-20(29)25(19)15-10-13(21)6-9-16(15)27-3/h4-10H,1-3H3,(H,23,29)
• InChI Key: AAGRHLQEOUMJPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=C(C=C2)OC)C3=NNC(=S)N3C4=C(C=CC(=C4)Cl)OC

Description

4-(5-CHLORO-2-METHOXYPHENYL)-5-[3-(4-METHOXYPHENYL)-5-METHYL-4-ISOXAZOLYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE is a complex organic compound that features a unique combination of functional groups, including a triazole ring, an isoxazole ring, and various substituted phenyl groups

Preparation Methods

The synthesis of 4-(5-CHLORO-2-METHOXYPHENYL)-5-[3-(4-METHOXYPHENYL)-5-METHYL-4-ISOXAZOLYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE typically involves multi-step organic reactions. The synthetic route may start with the preparation of the triazole and isoxazole intermediates, followed by their coupling with the substituted phenyl groups. Reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure the desired product yield and purity. Industrial production methods may involve optimization of these reaction conditions to scale up the synthesis while maintaining efficiency and cost-effectiveness.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The nitro groups, if present, can be reduced to amines.

Substitution: Halogen atoms like chlorine can be substituted with other nucleophiles under appropriate conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-(5-CHLORO-2-METHOXYPHENYL)-5-[3-(4-METHOXYPHENYL)-5-METHYL-4-ISOXAZOLYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a pharmaceutical intermediate or active ingredient.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to a biological response. The exact molecular targets and pathways depend on the specific application and the structure-activity relationship of the compound.

Comparison with Similar Compounds

Compared to other similar compounds, 4-(5-CHLORO-2-METHOXYPHENYL)-5-[3-(4-METHOXYPHENYL)-5-METHYL-4-ISOXAZOLYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE stands out due to its unique combination of functional groups and potential applications